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Compound of Interest

Compound Name: Cyclopentyl isocyanate

Cat. No.: B1581326 Get Quote

Cyclopentyl Isocyanate: A Technical Whitepaper
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclopentyl isocyanate (C₅H₉NCO) is a cyclic aliphatic isocyanate that serves as a valuable

reagent and building block in organic synthesis.[1] Its utility is primarily derived from the highly

reactive isocyanate functional group (-N=C=O), which readily participates in nucleophilic

addition reactions.[1] This reactivity makes it a key intermediate in the production of a diverse

range of chemical products, including pharmaceuticals and agrochemicals.[1][2] This document

provides a comprehensive overview of the physical and chemical properties of Cyclopentyl
isocyanate, intended for professionals in research and development.

Physical and Chemical Properties
Cyclopentyl isocyanate is a colorless to light yellow liquid with a distinct, pungent odor.[1] It is

a flammable liquid and should be handled with appropriate safety precautions.[3] A summary of

its key physical and chemical properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₆H₉NO [3]

Molecular Weight 111.14 g/mol [3]

CAS Number 4747-71-1 [3]

Appearance
Colorless to light yellow, clear

liquid
[1][4]

Boiling Point 147 °C [2][5]

Density 0.986 g/mL at 25 °C [5]

Vapor Pressure 2.83 psi (at 20 °C) [5]

Flash Point 36 °C (96.8 °F) [2][4]

Refractive Index n20/D 1.447 [4][5]

Solubility
Moderately soluble in organic

solvents. Reacts with water.
[1][6]

Storage Temperature 2-8°C

Chemical Reactivity
The chemical behavior of Cyclopentyl isocyanate is dominated by the electrophilic nature of

the carbon atom in the isocyanate group. This makes it susceptible to attack by a wide range of

nucleophiles.

Reactions with Nucleophiles
With Water: Cyclopentyl isocyanate reacts with water or moisture to form an unstable

carbamic acid intermediate, which then decomposes to yield a substituted urea and carbon

dioxide.[1] This reactivity necessitates handling under anhydrous conditions to prevent

unwanted side reactions and polymerization.[1][7]

With Alcohols: In the presence of an alcohol, Cyclopentyl isocyanate undergoes an

addition reaction to form a urethane (also known as a carbamate). This is a common reaction

for the synthesis of various polyurethane precursors and other functionalized molecules.
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With Amines: The reaction with primary or secondary amines is typically rapid and

exothermic, resulting in the formation of a substituted urea. This reaction is fundamental in

the synthesis of various agrochemicals and pharmaceutical compounds.

Polymerization
Isocyanates, including Cyclopentyl isocyanate, can undergo self-polymerization, particularly

in the presence of certain catalysts or upon exposure to heat.[1] Proper storage and handling

are crucial to mitigate this risk.

The following diagram illustrates the primary reaction pathways of Cyclopentyl isocyanate
with common nucleophiles.
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Caption: Reactivity of Cyclopentyl Isocyanate with Nucleophiles.

Experimental Protocols and Handling
Detailed experimental protocols for the synthesis of Cyclopentyl isocyanate are not widely

published as it is a commercially available chemical. However, proper handling and use in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1581326?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581326?utm_src=pdf-body
https://www.benchchem.com/product/b1581326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


experimental settings are critical due to its reactivity and hazardous nature.

General Handling and Storage
Handling: Cyclopentyl isocyanate should only be handled in a well-ventilated area,

preferably under a chemical fume hood.[7] Personal protective equipment, including safety

goggles, chemical-resistant gloves, and a lab coat, is mandatory.[8] In case of inadequate

ventilation, respiratory protection should be worn.[9] All sources of ignition, such as open

flames and hot surfaces, must be avoided as it is a flammable liquid.[7][9] Use of non-

sparking tools is recommended.[7][9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] It is

recommended to store under an inert atmosphere, such as nitrogen, to prevent reaction with

moisture.[7] The recommended storage temperature is between 2-8°C.

Safety and Hazards
Cyclopentyl isocyanate is classified as a flammable liquid and vapor.[3][9] It is harmful if

swallowed, in contact with skin, or if inhaled.[3][8][9] It can cause skin irritation, serious eye

irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.[8][9]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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